Cas no 1235141-88-4 (1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester)

1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester is a boronic ester derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a key methodology in synthetic organic chemistry. The pinacol ester group enhances stability, improving handling and storage compared to free boronic acids. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, enabling the formation of C-C bonds with aryl or vinyl halides under mild conditions. Its tetrahydroquinoxaline scaffold is of particular interest in medicinal chemistry due to its prevalence in bioactive molecules. The product is typically supplied with high purity, ensuring reliable performance in demanding synthetic applications.
1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester structure
1235141-88-4 structure
Product Name:1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester
CAS No:1235141-88-4
MF:C15H23BN2O2
MW:274.166323900223
MDL:MFCD18383575
CID:4564104
PubChem ID:59418714
Update Time:2025-06-14

1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic Acid Pinacol Ester
    • 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester
    • MDL: MFCD18383575
    • Inchi: 1S/C15H23BN2O2/c1-14(2)15(3,4)20-16(19-14)11-6-7-13-12(10-11)17-8-9-18(13)5/h6-7,10,17H,8-9H2,1-5H3
    • InChI Key: HXXLPGXGDMRSRV-UHFFFAOYSA-N
    • SMILES: N1(C)C2=C(C=C(B3OC(C)(C)C(C)(C)O3)C=C2)NCC1

1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y09945-250mg
1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester
1235141-88-4 95%
250mg
¥8559.0 2023-09-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY060511-0.25g
1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic Acid Pinacol Ester
1235141-88-4 ≥95%
0.25g
¥5700.00 2024-07-10
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY060511-1g
1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic Acid Pinacol Ester
1235141-88-4 ≥95%
1g
¥14850.00 2024-07-10
Chemenu
CM386189-250mg
1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic Acid Pinacol Ester
1235141-88-4 95%+
250mg
$849 2022-09-03
eNovation Chemicals LLC
D685085-0.25g
1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic Acid Pinacol Ester
1235141-88-4 95%
0.25g
$740 2024-07-20
eNovation Chemicals LLC
D685085-1g
1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic Acid Pinacol Ester
1235141-88-4 95%
1g
$1980 2024-07-20
Enamine
EN300-3312918-1g
1-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoxaline
1235141-88-4
1g
$1485.0 2023-09-04
Enamine
EN300-3312918-5g
1-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoxaline
1235141-88-4
5g
$4309.0 2023-09-04
Enamine
EN300-3312918-10g
1-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoxaline
1235141-88-4
10g
$6390.0 2023-09-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB10666-100MG
1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester
1235141-88-4 95%
100MG
¥ 1,603.00 2023-04-06

Additional information on 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester

Recent Advances in the Application of 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic Acid Pinacol Ester (CAS: 1235141-88-4) in Chemical Biology and Drug Discovery

The compound 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester (CAS: 1235141-88-4) has recently emerged as a promising building block in medicinal chemistry and chemical biology. This boronic acid derivative, characterized by its unique tetrahydroquinoxaline scaffold, has garnered significant attention due to its versatile applications in Suzuki-Miyaura cross-coupling reactions and as a potential pharmacophore in drug discovery. Recent studies have explored its utility in the synthesis of novel heterocyclic compounds with potential biological activities, particularly in the development of kinase inhibitors and GPCR modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of this boronic ester as a key intermediate in the synthesis of selective JAK2 inhibitors. The researchers utilized its boronic acid functionality to construct a library of 2,3-disubstituted quinoxaline derivatives, with several compounds showing nanomolar potency against JAK2 and favorable selectivity profiles. The presence of the methyl group at the 1-position was found to significantly influence the conformational stability of the resulting compounds, as revealed by X-ray crystallography studies.

In the field of radiopharmaceuticals, a recent breakthrough application was reported in ACS Medicinal Chemistry Letters (2024), where 1235141-88-4 served as a precursor for the development of PET tracers targeting serotonin receptors. The boronic acid pinacol ester moiety enabled efficient radiofluorination via copper-mediated aromatic substitution, yielding compounds with high brain penetration and specific binding to 5-HT6 receptors. This advancement opens new possibilities for neuroimaging applications in psychiatric and neurodegenerative disorders.

The compound's stability profile has been systematically investigated in a recent Pharmaceutical Research publication (2024). Under physiological conditions, the boronic ester demonstrates remarkable stability against hydrolysis, with a half-life exceeding 48 hours in phosphate buffer at pH 7.4. However, it shows rapid conversion to the corresponding boronic acid in the presence of certain esterases, suggesting potential as a prodrug strategy for targeted drug delivery. This property is particularly relevant for improving the pharmacokinetic properties of boronic acid-containing therapeutics.

Emerging applications in PROTAC (Proteolysis Targeting Chimera) technology have also been reported. A Nature Chemical Biology study (2023) highlighted the use of 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester as a versatile warhead for recruiting E3 ubiquitin ligases. The tetrahydroquinoxaline core provides optimal spacing and orientation for ternary complex formation, while the boronic acid functionality allows for efficient conjugation to target-binding motifs. This approach has shown promise in degrading previously "undruggable" targets in oncology.

Recent synthetic methodology developments have expanded the utility of this compound. A Green Chemistry publication (2024) described a microwave-assisted, solvent-free protocol for its preparation, achieving yields of 85% with excellent purity. The optimized conditions minimize the formation of deboronated byproducts, which has been a challenge in previous synthetic routes. This advancement is expected to facilitate broader adoption of this building block in medicinal chemistry campaigns.

In conclusion, 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester (1235141-88-4) represents a multifaceted tool in modern drug discovery. Its applications span from traditional cross-coupling chemistry to cutting-edge modalities like PROTACs and radiopharmaceuticals. The recent studies highlighted in this briefing demonstrate its growing importance in addressing current challenges in medicinal chemistry, particularly in the development of targeted therapies and molecular imaging agents. Future research directions may explore its potential in covalent inhibitor design and as a component of bifunctional degradation platforms.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.